Cas no 62933-57-7 (Di-O-Acetylbiopterin)
Di-O-Acetylbiopterin structure
Product Name:Di-O-Acetylbiopterin
CAS No:62933-57-7
MF:C13H15N5O5
MW:321.288702249527
CID:4654697
Update Time:2025-09-27
Di-O-Acetylbiopterin Chemical and Physical Properties
Names and Identifiers
-
- diacetylbiopterin
- BW6L9VS5A9
- 4(1H)-Pteridinone, 2-amino-6-((1R,2S)-1,2-bis(acetyloxy)propyl)-
- Di-O-Acetylbiopterin
-
- Inchi: 1S/C13H15N5O5/c1-5(22-6(2)19)10(23-7(3)20)8-4-15-11-9(16-8)12(21)18-13(14)17-11/h4-5,10H,1-3H3,(H3,14,15,17,18,21)/t5-,10-/m0/s1
- InChI Key: ZBYBSVILJUOUFR-RRAGMBSWSA-N
- SMILES: O(C(C)=O)[C@H](C1C=NC2=C(C(NC(N)=N2)=O)N=1)[C@H](C)OC(C)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 537
- XLogP3: -1.3
- Topological Polar Surface Area: 146
Di-O-Acetylbiopterin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A190350-5mg |
Di-O-Acetylbiopterin |
62933-57-7 | 5mg |
$ 207.00 | 2023-04-19 | ||
| TRC | A190350-25mg |
Di-O-Acetylbiopterin |
62933-57-7 | 25mg |
$ 930.00 | 2023-04-19 | ||
| TRC | A190350-50mg |
Di-O-Acetylbiopterin |
62933-57-7 | 50mg |
$ 1642.00 | 2023-04-19 | ||
| TRC | A190350-250mg |
Di-O-Acetylbiopterin |
62933-57-7 | 250mg |
$ 7600.00 | 2023-09-09 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1104406-50mg |
Diacetylbiopterin |
62933-57-7 | 98% | 50mg |
¥24024.00 | 2024-05-06 |
Di-O-Acetylbiopterin Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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